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Compound of Interest
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Cat. No.: B127751 Get Quote

An LC-MS/MS method provides a sensitive and specific high-throughput solution for the

simultaneous quantification of omeprazole and its major metabolite, 5-hydroxyomeprazole, in

human plasma.[1] This approach is crucial for pharmacokinetic and pharmacogenetic studies,

given the significant inter-individual variability in omeprazole metabolism, primarily due to

genetic polymorphisms of the CYP2C19 enzyme.[1]

The methodology typically involves a straightforward protein precipitation step for sample

preparation, ensuring rapid and efficient cleanup.[1] Chromatographic separation is achieved

on a reversed-phase C18 or C8 column, followed by detection using a tandem mass

spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides high

selectivity and sensitivity for accurate quantification.[1][2]

Metabolic Pathway of Omeprazole
Omeprazole is extensively metabolized in the liver, primarily by two cytochrome P450

enzymes. The hydroxylation of the methyl group on the benzimidazole ring is mediated by

CYP2C19, leading to the formation of 5-hydroxyomeprazole.[1] Concurrently, the

sulfoxidation of the sulfinyl group is catalyzed by CYP3A4 to form omeprazole sulfone.[1]
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Caption: Metabolic pathway of omeprazole.

Experimental Protocols
This section details the complete protocol for the quantification of 5-hydroxyomeprazole in

human plasma.

Materials and Reagents
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Material/Reagent Source/Grade

5-Hydroxyomeprazole Reference Standard Certified Purity

Omeprazole Reference Standard Certified Purity

4-Desmethoxy Omeprazole-d3 (Internal

Standard)
Certified Purity

Acetonitrile HPLC or LC-MS Grade

Methanol HPLC or LC-MS Grade

Formic Acid (≥98%) LC-MS Grade

Water Deionized, 18 MΩ·cm or greater

Human Plasma (with K2-EDTA) Pooled, Blank

Microcentrifuge Tubes (1.5 mL) Standard Laboratory Grade

Autosampler Vials Standard Laboratory Grade

Standard Solution Preparation
Stock Solutions (1 mg/mL): Prepare individual stock solutions of 5-hydroxyomeprazole,

omeprazole, and the internal standard (IS), 4-Desmethoxy Omeprazole-d3, in methanol.[1]

Working Standard Solutions: Perform serial dilutions of the analyte stock solutions using a

50:50 (v/v) mixture of methanol and water to create calibration standards at desired

concentrations.[1] The linearity range is typically established between 10-500 ng/mL.[2]

Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution with acetonitrile

to achieve a final concentration of 100 ng/mL.[1]

Sample Preparation (Protein Precipitation)
The following protocol is a simple and rapid method for extracting the analytes from plasma.[1]
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Step Procedure

1

Aliquot 100 µL of human plasma (calibration

standard, quality control, or unknown sample)

into a 1.5 mL microcentrifuge tube.[1]

2
Add 20 µL of the 100 ng/mL internal standard

working solution and vortex briefly.[1]

3
Add 300 µL of cold acetonitrile to precipitate

plasma proteins.[1]

4 Vortex mix vigorously for 1 minute.[1]

5
Centrifuge at 14,000 rpm for 10 minutes to pellet

the precipitated proteins.[1]

6
Carefully transfer the supernatant to an

autosampler vial for analysis.[1]

LC-MS/MS Instrumentation and Conditions
The analysis is performed on a liquid chromatography system coupled to a tandem mass

spectrometer.
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Caption: Experimental workflow for hydroxyomeprazole analysis.
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Liquid Chromatography Parameters

Parameter Value

LC System
High-Performance Liquid Chromatography

System

Column
C18 Reverse-Phase Column (e.g., 50 x 2.1 mm,

1.8 µm)[1]

Mobile Phase A 0.1% Formic Acid in Water[1][3]

Mobile Phase B 0.1% Formic Acid in Acetonitrile[1][3]

Flow Rate 0.4 mL/min[1]

Injection Volume 5 µL

Column Temp. 40 °C

LC Gradient Program

Time (min) % Mobile Phase B

0.0 5

3.0 95

4.0 95

4.1 5

5.0 5

Mass Spectrometry Parameters
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Parameter Value

MS System Triple Quadrupole Mass Spectrometer

Ionization Mode Positive Ion Electrospray (ESI+)

Detection Mode Multiple Reaction Monitoring (MRM)[2]

Ion Source Temp. 500 °C

Capillary Voltage 3.5 kV

MRM Transitions

The following precursor-to-product ion transitions are monitored for quantification.

Analyte Precursor Ion (m/z) Product Ion (m/z)

5-Hydroxyomeprazole 362.1 214.1[2]

Omeprazole 346.1 198.1[2]

Internal Standard 316.1 147.1[2]

Note: Collision energy and other compound-dependent parameters should be optimized for the

specific instrument used.

Data Analysis and Quantification
The concentration of 5-hydroxyomeprazole in the plasma samples is determined by the LC-

MS/MS software. The system integrates the peak areas of the analyte and the internal

standard. A calibration curve is constructed by plotting the peak area ratio (Analyte/IS) against

the nominal concentration of the calibration standards. The concentrations in the unknown

samples are then calculated from this curve using a weighted (1/x²) linear regression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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